Cas no 2375268-41-8 (1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo-
• CAS No: 2375268-41-8
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 6577573
• Update Time: 2025-05-19

1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo-

• Inchi： 1S/C7H6N4O3/c1-11-5-3(4(10-11)7(13)14)8-2-9-6(5)12/h2H,1H3,(H,13,14)(H,8,9,12)
• InChI Key： HZSYVWMFVLBCSV-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2N(C)N=C(C(O)=O)C=2N=1

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 488.7±55.0 °C(Predicted)
• pka: 3.10±0.20(Predicted)

Additional information on 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo-

Exploring the Potential of 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo- (CAS No. 2375268-41-8) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo- (CAS No. 2375268-41-8) has emerged as a compound of significant interest. This heterocyclic molecule, belonging to the pyrazolopyrimidine class, demonstrates unique structural features that make it valuable for drug discovery and development. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and other targeted therapies.

The molecular structure of 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid derivative combines both pyrazole and pyrimidine rings, creating a versatile scaffold that can interact with various biological targets. The presence of the carboxylic acid functional group at position 3 and the methyl substitution at position 1 offers multiple sites for chemical modification, allowing medicinal chemists to optimize the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 6,7-dihydro-1-methyl-7-oxo-pyrazolopyrimidine derivatives in addressing current medical challenges. With the growing interest in personalized medicine and targeted cancer therapies, this compound class has shown promise in inhibiting specific protein kinases involved in cell signaling pathways. The CAS 2375268-41-8 compound serves as an important intermediate in the synthesis of more complex molecules with enhanced selectivity and potency.

The pharmaceutical industry is actively investigating pyrazolopyrimidine-based compounds due to their favorable drug-like properties. The 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid scaffold demonstrates good metabolic stability and reasonable solubility, making it attractive for oral drug development. Researchers are particularly interested in how modifications to the 6,7-dihydro-7-oxo moiety might influence the compound's binding affinity and selectivity for various biological targets.

From a synthetic chemistry perspective, 2375268-41-8 represents an interesting challenge and opportunity. The compound's multifunctional nature allows for diverse synthetic routes and derivatization strategies. Current research focuses on developing more efficient and sustainable methods for producing this pyrazolopyrimidine carboxylic acid derivative, with particular attention to green chemistry principles and atom economy.

The potential applications of 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo- extend beyond oncology. Preliminary studies suggest possible utility in inflammatory diseases, neurological disorders, and metabolic conditions. The compound's ability to modulate specific enzymatic activities makes it a valuable tool for understanding disease mechanisms and developing novel therapeutic interventions.

Quality control and characterization of CAS 2375268-41-8 are crucial for its successful application in drug discovery. Advanced analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy, are employed to ensure the compound's purity and structural integrity. These quality measures are particularly important when the material is used as a reference standard or intermediate in pharmaceutical synthesis.

As the demand for targeted therapies continues to grow, the importance of specialized heterocyclic compounds like 6,7-dihydro-1-methyl-7-oxo-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid is expected to increase. Pharmaceutical companies and research institutions are actively exploring structure-activity relationships within this chemical class to identify promising drug candidates for various therapeutic areas.

The future development of 2375268-41-8 and related compounds will likely focus on improving synthetic methodologies, expanding biological screening, and optimizing pharmacological properties. With the integration of computational chemistry and AI-assisted drug design, researchers can more efficiently explore the vast chemical space around this pyrazolopyrimidine core structure.

In conclusion, 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 6,7-dihydro-1-methyl-7-oxo- represents an important building block in modern medicinal chemistry. Its unique structural features and versatile applications position it as a valuable tool for addressing current and future healthcare challenges. As research progresses, we anticipate seeing more derivatives of this compound entering various stages of drug development and potentially reaching clinical applications.